N-(2-hydroxyethyl)piperidine-3-carboxamide
Overview
Description
“N-(2-hydroxyethyl)piperidine-3-carboxamide” is a chemical compound with the empirical formula C8H10N2O2 . It is a member of the piperidine chemical family, which are structural components of piperine, a plant extract from the genus Piper .
Molecular Structure Analysis
The molecular weight of “this compound” is 166.18 . The SMILES string representation of the molecule is O=C(NCCO)C1=CN=CC=C1 .
Scientific Research Applications
N-(2-hydroxyethyl)piperidine-3-carboxamide has a wide range of applications in scientific research. It is used as a reagent for the synthesis of polymers, as an intermediate for the preparation of other amides, and as a starting material for the synthesis of various compounds. Additionally, it has been used in a number of biochemical and physiological studies due to its unique properties. For example, it has been used to study the effects of drugs on the nervous system, and to study the effects of hormones on the reproductive system.
Mechanism of Action
The mechanism of action of N-(2-hydroxyethyl)piperidine-3-carboxamide is not well understood, but it is believed to act by binding to specific receptors in the body. It is thought to bind to the serotonin receptor, which is involved in the regulation of mood and behavior, as well as the opioid receptor, which is involved in the regulation of pain. Additionally, it has been suggested that this compound may act as a modulator of certain neurotransmitters, such as GABA and glutamate, which are involved in the regulation of various processes in the body.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the levels of certain neurotransmitters, such as serotonin and dopamine, which are involved in the regulation of mood and behavior. Additionally, it has been shown to reduce the levels of certain hormones, such as cortisol and progesterone, which are involved in the regulation of the reproductive system. It has also been shown to reduce inflammation and to have anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
N-(2-hydroxyethyl)piperidine-3-carboxamide has a number of advantages and limitations for lab experiments. One of the main advantages of using this compound is that it is relatively easy to synthesize and is relatively inexpensive. Additionally, it has a wide range of applications in scientific research and can be used as a reagent for the synthesis of polymers, as an intermediate for the preparation of other amides, and as a starting material for the synthesis of various compounds. However, one of the main limitations of using this compound is that its mechanism of action is not well understood, and its effects on the body are not fully understood.
Future Directions
The future directions for N-(2-hydroxyethyl)piperidine-3-carboxamide are numerous. One potential future direction is to further investigate its mechanism of action and to develop new and more effective ways to use it in scientific research. Additionally, further research could be conducted to explore its potential applications in the medical field, such as in the treatment of various diseases. Additionally, further research could be conducted to explore its potential uses in the food and beverage industry, such as in the production of flavorings and sweeteners. Finally, further research could be conducted to explore its potential use as a biofuel.
properties
IUPAC Name |
N-(2-hydroxyethyl)piperidine-3-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16N2O2/c11-5-4-10-8(12)7-2-1-3-9-6-7/h7,9,11H,1-6H2,(H,10,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RFPHDGCQINZWOO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)C(=O)NCCO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40375168 |
Source
|
| Record name | N-(2-hydroxyethyl)piperidine-3-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40375168 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
496057-54-6 |
Source
|
| Record name | N-(2-hydroxyethyl)piperidine-3-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40375168 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 496057-54-6 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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